methyl 2-(4-methoxypyrimidin-5-yl)acetate
Cat. No. B8500905
M. Wt: 182.18 g/mol
InChI Key: SUVDRORBKXXSSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08653260B2
Procedure details
To a stirred solution of 0.21 g (1.14 mmol) of methyl (4-methoxy-5-pyrimidinyl)acetate from Step A above in 0.5 mL of water and 1.5 mL of ethanol was added 81 mg (1.9 mmol) of lithium hydroxide hydrate. The reaction mixture was stirred at ambient temperature for 2 h then concentrated in vacuo to remove all volatiles. The residue was diluted with 3 mL of 2.0 M aqueous hydrogen chloride and then concentrated in vacuo to remove all volatiles to yield the title compound as an off white solid (191 mg, 90%). 1H-NMR (500 MHz, CD3OD) δ: 8.72 (s, 1H), 8.35 (s, 1H), 4.01 (s, 3H), 3.57 (s, 2H). LC-MS: m/z (E/S) 169 (MH)+.
Name
lithium hydroxide hydrate
Quantity
81 mg
Type
reactant
Reaction Step One
Name
Name
Yield
90%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:8]([CH2:9][C:10]([O:12]C)=[O:11])=[CH:7][N:6]=[CH:5][N:4]=1.C(O)C.O.[OH-].[Li+]>O>[CH3:1][O:2][C:3]1[C:8]([CH2:9][C:10]([OH:12])=[O:11])=[CH:7][N:6]=[CH:5][N:4]=1 |f:2.3.4|
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Inputs
Step One
|
Name
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|
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Quantity
|
0.21 g
|
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Type
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reactant
|
|
Smiles
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COC1=NC=NC=C1CC(=O)OC
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Name
|
|
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Quantity
|
1.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
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|
Name
|
lithium hydroxide hydrate
|
|
Quantity
|
81 mg
|
|
Type
|
reactant
|
|
Smiles
|
O.[OH-].[Li+]
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Name
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|
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Quantity
|
0.5 mL
|
|
Type
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solvent
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
|
The reaction mixture was stirred at ambient temperature for 2 h
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
then concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to remove all volatiles
|
ADDITION
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Type
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ADDITION
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|
Details
|
The residue was diluted with 3 mL of 2.0 M aqueous hydrogen chloride
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove all volatiles
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
COC1=NC=NC=C1CC(=O)O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 191 mg | |
| YIELD: PERCENTYIELD | 90% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
